Cas no 2229590-31-0 (tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate
• CAS No: 2229590-31-0
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6335815
• PubChem ID: 165698986
• Update Time: 2025-06-10

tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate
• 2229590-31-0
• EN300-1896746

• Inchi： 1S/C16H24N2O4/c1-15(2,3)22-14(20)18-11-7-10(16(9-17)5-6-16)8-12(21-4)13(11)19/h7-8,19H,5-6,9,17H2,1-4H3,(H,18,20)
• InChI Key： VELLEYUOPUEAQG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1(CN)CC1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate

Introduction to Tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate (CAS No. 2229590-31-0)

Tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate, with the CAS number 2229590-31-0, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has been the subject of extensive studies due to its potential applications in drug development and medicinal chemistry.

The molecular structure of tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's reactivity and binding affinity. Additionally, the hydroxyl and methoxy groups introduce polar characteristics, enhancing solubility and interaction with biological targets.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic effects. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. The specific arrangement of functional groups in tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate makes it a promising candidate for further exploration in this domain.

One of the most intriguing aspects of this compound is its structural similarity to certain natural products that have demonstrated significant biological activity. For instance, studies have shown that compounds with similar scaffolds exhibit properties such as anti-inflammatory and antioxidant effects. The incorporation of an aminomethylcyclopropyl moiety in tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate suggests potential interactions with biological pathways that could be exploited for therapeutic purposes.

The synthesis of tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired product. These methods highlight the compound's complexity and the expertise required to produce it on a scalable basis.

In terms of pharmacological activity, preliminary studies have suggested that tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For example, its structure resembles known inhibitors of enzymes involved in metabolic pathways, making it a candidate for further investigation in the treatment of metabolic disorders. Additionally, its ability to interact with cellular receptors could make it valuable in developing treatments for neurological conditions.

The solubility profile of this compound is another critical factor that influences its potential applications. The presence of hydroxyl and methoxy groups enhances its solubility in both polar and non-polar solvents, which is advantageous for formulating drug delivery systems. This property allows for flexibility in designing formulations that can be administered through various routes, including oral and intravenous delivery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate with greater accuracy before conducting expensive wet-lab experiments. Machine learning models trained on large datasets can identify potential binding interactions between this compound and biological targets, providing valuable insights into its pharmacological properties. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process.

The environmental impact of synthesizing and using tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of pharmaceutical compounds aligns with environmental regulations and promotes sustainable chemistry practices.

In conclusion, tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxy-3-methoxyphenyl}carbamate (CAS No. 2229590-31-0) represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure, diverse functional groups, and promising biological activities make it a valuable candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutics.